Cas no 811471-09-7 (1H-Imidazole, 1-ethyl-, monoacetate)

• Product Name: 1H-Imidazole, 1-ethyl-, monoacetate
• CAS No: 811471-09-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 1802793
• PubChem ID: 71421038
• Update Time: 2025-04-21

1H-Imidazole, 1-ethyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-ethyl-, monoacetate
• acetic acid,1-ethylimidazole
• Acetic acid;1-ethylimidazole
• Acetic acid--1-ethyl-1H-imidazole (1/1)
• DTXSID20840208
• 811471-09-7

• Inchi： 1S/C5H8N2.C2H4O2/c1-2-7-4-3-6-5-7;1-2(3)4/h3-5H,2H2,1H3;1H3,(H,3,4)
• InChI Key： FSQZUOBIINOWOI-UHFFFAOYSA-N
• SMILES： OC(C)=O.N1(C=NC=C1)CC

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 85.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų